Etd6gnv9YV
Description
Etd6gnv9YV is a synthetic compound that has gained significant interest in the scientific community due to its potential use as a research tool. This compound belongs to the class of small molecules known as synthetic cannabinoids, which are designed to mimic the effects of the natural cannabinoids found in the cannabis plant. Etd6gnv9YV is a potent agonist of the cannabinoid receptor CB1, which is primarily found in the central nervous system.
Scientific Research Applications
Leukemia Research and Therapeutic Approaches
The E26 transformation-specific variant 6 gene (ETV6) is recognized for its consistent rearrangement in acute leukemia, particularly functioning as a principal hematopoietic transcription factor. Research has delved into the mechanisms of etv6 acquisition and its impact on acute myeloid leukemia (AML) development. Noteworthy is the identification of thirty-three distinct partner bands of ETV6, containing various fusion genes critical for understanding leukemia genesis. Moreover, specific inhibitors like RXDX-101 and PKC412 have been reported to target ETV6-NTRK3, marking a significant stride in leukemia therapy and necessitating future research to elucidate the interplay of ETV6 mutations in the leukemic cell microenvironment and its progression implications (Zhou & Chen, 2018).
Eye-Tracking Devices in Environmental Research
Eye-tracking devices (ETDs) offer a novel approach in studying environment and behavior relationships, a significant stride in understanding how people gather visual information and its connection to emotions and psychological states. Despite their potential, the application of ETDs in this realm lacks methodological guidance, an issue addressed by conducting a comprehensive literature review on empirical studies employing ETDs. The review's findings emphasize the predominance of research topics related to urban and landscape environments, architecture, and interior spaces, predominantly utilizing experimental or quasi-experimental designs. It highlights the importance of gaze fixations, fixation durations, and scan paths as main variables, with stimuli types ranging from images, videos, virtual reality, to real environments and objects. This extensive analysis paves the way for developing robust guidelines for eye-tracking research in environment and behavior studies, ensuring research precision and relevance (Lu & Pesarakli, 2022).
properties
IUPAC Name |
sodium;(3R,5R)-3,5-dihydroxy-7-[(1S,2S)-6-hydroxy-2-methyl-1,2-dihydronaphthalen-1-yl]heptanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O5.Na/c1-11-2-3-12-8-13(19)5-7-17(12)16(11)6-4-14(20)9-15(21)10-18(22)23;/h2-3,5,7-8,11,14-16,19-21H,4,6,9-10H2,1H3,(H,22,23);/q;+1/p-1/t11-,14+,15+,16-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPBYYJYNQDBXDK-RHOWKKHKSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C=CC2=C(C1CCC(CC(CC(=O)[O-])O)O)C=CC(=C2)O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C=CC2=C([C@H]1CC[C@H](C[C@H](CC(=O)[O-])O)O)C=CC(=C2)O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NaO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Etd6gnv9YV | |
CAS RN |
720666-74-0 |
Source
|
| Record name | Sodium (betaR,deltaR,1S,2S)-1,2-dihydro-beta,delta,6-trihydroxy-2-methyl-1-naphthaleneheptanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0720666740 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | SODIUM (.BETA.R,.DELTA.R,1S,2S)-1,2-DIHYDRO-.BETA.,.DELTA.,6-TRIHYDROXY-2-METHYL-1-NAPHTHALENEHEPTANOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ETD6GNV9YV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![12-Chlorobenzo[b]acridine](/img/structure/B1148707.png)
![8-Chloro-3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B1148713.png)
